Cas no 878198-71-1 (2-(Chloromethyl)-5-fluoroimidazo1,2-apyridine)

• Product Name: 2-(Chloromethyl)-5-fluoroimidazo1,2-apyridine
• CAS No: 878198-71-1
• MF: C₈H₆ClFN₂
• MW: 184.59804391861
• MDL: MFCD11656302
• CID: 992849
• PubChem ID: 40152237
• Update Time: 2025-06-09

2-(Chloromethyl)-5-fluoroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-fluoro-Imidazo[1,2-a]pyridine
• 2-(CHLOROMETHYL)-5-FLUOROIMIDAZO[1,2-A]PYRIDINE
• JFIIICGKUFLQNF-UHFFFAOYSA-N
• 878198-71-1
• FT-0760118
• DTXSID40654006
• AKOS015918708
• SCHEMBL3738135
• Imidazo[1,2-a]pyridine, 2-(chloromethyl)-5-fluoro-
• DB-082413
• 2-(Chloromethyl)-5-fluoroimidazo1,2-apyridine

• MDL： MFCD11656302
• Inchi： 1S/C8H6ClFN2/c9-4-6-5-12-7(10)2-1-3-8(12)11-6/h1-3,5H,4H2
• InChI Key： JFIIICGKUFLQNF-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C(=CC=CC2=N1)F

Computed Properties

• Exact Mass: 184.0203541g/mol
• Monoisotopic Mass: 184.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(Chloromethyl)-5-fluoroimidazo1,2-apyridine

Comprehensive Overview of 2-(Chloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS No. 878198-71-1)

2-(Chloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS No. 878198-71-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a chloromethyl group and a fluoro substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting infectious diseases and metabolic disorders.

In recent years, the compound has been explored for its role in the development of kinase inhibitors and GPCR modulators, which are critical in treating conditions like cancer and neurological disorders. The 5-fluoro moiety is a key feature, as fluorination often improves metabolic stability and bioavailability—a hot topic in medicinal chemistry. Additionally, the chloromethyl group offers a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design, a frequently searched topic among chemists and pharmacologists.

The synthesis of 2-(Chloromethyl)-5-fluoroimidazo[1,2-a]pyridine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yields and reduce reaction times—methods that are increasingly popular in green chemistry initiatives. These innovations address the industry's push for sustainable manufacturing, another high-interest area among researchers and environmental advocates.

From an analytical perspective, the compound is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which is crucial for regulatory compliance in pharmaceutical applications. The demand for reliable analytical validation protocols is another trending topic, especially with the rise of quality-by-design (QbD) principles in drug development.

Beyond pharmaceuticals, 2-(Chloromethyl)-5-fluoroimidazo[1,2-a]pyridine has potential uses in material science, particularly in the design of organic electronic materials. Its conjugated system and heteroatom-rich structure make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and wearable technology. This interdisciplinary appeal underscores the compound's versatility and relevance in cutting-edge research.

In summary, 2-(Chloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS No. 878198-71-1) is a multifaceted compound with broad applications in drug discovery, sustainable synthesis, and advanced materials. Its unique structural features and adaptability to modern synthetic methodologies position it as a valuable asset in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their societal impact.